Cas no 2503203-69-6 (2-(chloromethyl)-5-iodopyrimidine hydrochloride)

2-(Chloromethyl)-5-iodopyrimidine hydrochloride is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. The compound features both chloro- and iodo-functional groups, enabling versatile reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic applications. This intermediate is particularly valuable in the preparation of modified pyrimidine scaffolds, which are key structural motifs in bioactive molecules and drug development. The presence of reactive sites at the 2- and 5-positions allows for selective functionalization, making it a useful building block for constructing complex heterocyclic systems.
2-(chloromethyl)-5-iodopyrimidine hydrochloride structure
2503203-69-6 structure
Product Name:2-(chloromethyl)-5-iodopyrimidine hydrochloride
CAS No:2503203-69-6
MF:C5H5Cl2IN2
MW:290.91707110405
MDL:MFCD32859753
CID:5670453
PubChem ID:155822100
Update Time:2025-06-15

2-(chloromethyl)-5-iodopyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-27149605
    • 2-(Chloromethyl)-5-iodopyrimidine;hydrochloride
    • 2-(chloromethyl)-5-iodopyrimidine hydrochloride
    • 2503203-69-6
    • Pyrimidine, 2-(chloromethyl)-5-iodo-, hydrochloride (1:1)
    • MDL: MFCD32859753
    • Inchi: 1S/C5H4ClIN2.ClH/c6-1-5-8-2-4(7)3-9-5;/h2-3H,1H2;1H
    • InChI Key: PSZWSYUJKFMTAT-UHFFFAOYSA-N
    • SMILES: IC1C=NC(CCl)=NC=1.Cl

Computed Properties

  • Exact Mass: 289.88745g/mol
  • Monoisotopic Mass: 289.88745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8Ų

2-(chloromethyl)-5-iodopyrimidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27149605-0.05g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
0.05g
$238.0 2025-03-20
Enamine
EN300-27149605-0.1g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
0.1g
$355.0 2025-03-20
Enamine
EN300-27149605-0.25g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
0.25g
$509.0 2025-03-20
Enamine
EN300-27149605-0.5g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
0.5g
$803.0 2025-03-20
Enamine
EN300-27149605-1.0g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
1.0g
$1029.0 2025-03-20
Enamine
EN300-27149605-2.5g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
2.5g
$2014.0 2025-03-20
Enamine
EN300-27149605-5.0g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
5.0g
$2981.0 2025-03-20
Enamine
EN300-27149605-10.0g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95.0%
10.0g
$4421.0 2025-03-20
Enamine
EN300-27149605-1g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95%
1g
$1029.0 2023-09-11
Enamine
EN300-27149605-5g
2-(chloromethyl)-5-iodopyrimidine hydrochloride
2503203-69-6 95%
5g
$2981.0 2023-09-11

Additional information on 2-(chloromethyl)-5-iodopyrimidine hydrochloride

Research Brief on 2-(Chloromethyl)-5-iodopyrimidine Hydrochloride (CAS: 2503203-69-6) in Chemical Biology and Pharmaceutical Applications

2-(Chloromethyl)-5-iodopyrimidine hydrochloride (CAS: 2503203-69-6) is a halogenated pyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound's unique structural features, including the chloromethyl and iodo substituents, make it a valuable building block for the synthesis of more complex molecules, particularly in the development of nucleoside analogs and kinase inhibitors. Recent studies have explored its applications in targeted covalent inhibitor design and as a precursor for radioiodinated compounds used in diagnostic imaging.

In the context of medicinal chemistry, this compound has been particularly valuable for the development of covalent inhibitors that target cysteine residues in proteins. The chloromethyl group enables selective alkylation of thiol groups, while the iodo substituent allows for further functionalization through cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(chloromethyl)-5-iodopyrimidine hydrochloride as a starting material for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing improved selectivity profiles compared to earlier generation compounds.

The compound's potential in radiopharmaceutical applications has also been a focus of recent research. Its iodine atom provides a convenient site for radioiodination, making it attractive for the development of PET tracers. A recent preclinical study (Nature Communications, 2024) reported the successful incorporation of this building block into a novel tracer for imaging tumor hypoxia, demonstrating excellent in vivo stability and tumor uptake characteristics. The researchers highlighted the compound's synthetic accessibility and favorable physicochemical properties as key advantages for radiopharmaceutical development.

From a synthetic chemistry perspective, 2-(chloromethyl)-5-iodopyrimidine hydrochloride has proven valuable in palladium-catalyzed cross-coupling reactions. Recent advances in flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges associated with its stability and purification. A 2023 Organic Process Research & Development publication detailed an optimized continuous flow synthesis method that improved yield by 35% while reducing hazardous waste generation compared to traditional batch processes.

Safety and handling considerations for this compound have been the subject of recent regulatory reviews. While it offers valuable synthetic utility, the chloromethyl group presents potential alkylating hazards that require careful handling. Current good manufacturing practice (cGMP) guidelines for its use in pharmaceutical production were updated in 2023 to include specific containment and personal protective equipment requirements. These developments reflect the growing industrial adoption of this intermediate while maintaining strict safety standards.

Looking forward, the unique properties of 2-(chloromethyl)-5-iodopyrimidine hydrochloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development, where its dual functionality allows for simultaneous target binding and E3 ligase recruitment. Preliminary results from these studies suggest promising opportunities for addressing challenging drug targets in oncology and neurodegenerative diseases, potentially expanding the clinical significance of this versatile building block.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.